Cas no 871323-69-2 (2-2,4-dioxo-3-(prop-2-en-1-yl)-1,3-thiazolidin-5-yl-N-(4-methyl-2-nitrophenyl)acetamide)

• Product Name: 2-2,4-dioxo-3-(prop-2-en-1-yl)-1,3-thiazolidin-5-yl-N-(4-methyl-2-nitrophenyl)acetamide
• CAS No: 871323-69-2
• MF: C₁₅H₁₅N₃O₅S
• MW: 349.361702203751
• CID: 5447033
• Update Time: 2025-10-19

2-2,4-dioxo-3-(prop-2-en-1-yl)-1,3-thiazolidin-5-yl-N-(4-methyl-2-nitrophenyl)acetamide Chemical and Physical Properties

Names and Identifiers

• 2-[2,4-dioxo-3-(prop-2-en-1-yl)-1,3-thiazolidin-5-yl]-N-(4-methyl-2-nitrophenyl)acetamide
• 5-Thiazolidineacetamide, N-(4-methyl-2-nitrophenyl)-2,4-dioxo-3-(2-propen-1-yl)-
• 2-2,4-dioxo-3-(prop-2-en-1-yl)-1,3-thiazolidin-5-yl-N-(4-methyl-2-nitrophenyl)acetamide

• Inchi： 1S/C15H15N3O5S/c1-3-6-17-14(20)12(24-15(17)21)8-13(19)16-10-5-4-9(2)7-11(10)18(22)23/h3-5,7,12H,1,6,8H2,2H3,(H,16,19)
• InChI Key： NLXFVFUUURHGAH-UHFFFAOYSA-N
• SMILES： S1C(CC(NC2=CC=C(C)C=C2[N+]([O-])=O)=O)C(=O)N(CC=C)C1=O

Additional information on 2-2,4-dioxo-3-(prop-2-en-1-yl)-1,3-thiazolidin-5-yl-N-(4-methyl-2-nitrophenyl)acetamide

Introduction to 2-2,4-dioxo-3-(prop-2-en-1-yl)-1,3-thiazolidin-5-yl-N-(4-methyl-2-nitrophenyl)acetamide and Its Significance in Modern Chemical Research

The compound with the CAS no. 871323-69-2, formally known as 2-2,4-dioxo-3-(prop-2-en-1-yl)-1,3-thiazolidin-5-yl-N-(4-methyl-2-nitrophenyl)acetamide, represents a fascinating intersection of organic chemistry and pharmaceutical innovation. This molecule, characterized by its intricate structure, has garnered attention in recent years due to its potential applications in drug discovery and synthetic chemistry. The presence of multiple functional groups, including a thiazolidine ring, an acetylamide moiety, and a nitro-substituted aromatic ring, makes it a versatile scaffold for further chemical modifications and biological evaluations.

In the realm of modern chemical biology, the exploration of heterocyclic compounds has been instrumental in developing novel therapeutic agents. The thiazolidine core in this compound is particularly noteworthy, as it is a common structural motif found in various bioactive molecules. Thiazolidines are known for their stability and ability to engage with biological targets, making them valuable in the design of pharmacophores. The specific arrangement of the dioxo group and the prop-2-enyl (allyl) side chain further enhances the molecule's potential for interaction with biological systems.

The acetamide functional group at the 5-position of the thiazolidine ring introduces a polar moiety that can influence solubility and binding affinity. This feature is particularly important in pharmaceutical applications, where optimal solubility is often a critical factor for drug efficacy. Additionally, the 4-methyl-2-nitrophenyl substituent adds another layer of complexity, providing opportunities for electronic modulation and potential bioactivity. The nitro group, while not typically considered bioactive on its own, can serve as a handle for further chemical transformations, such as reduction to an amine or diazotization for coupling reactions.

Recent advancements in computational chemistry have enabled researchers to predict the biological activity of molecules with remarkable accuracy. The structural features of 2-2,4-dioxo-3-(prop-2-en-1-yl)-1,3-thiazolidin-5-yl-N-(4-methyl-2-nitrophenyl)acetamide have been subjected to virtual screening using molecular docking algorithms. These studies suggest potential interactions with enzymes and receptors involved in inflammatory pathways, making it a promising candidate for further investigation in therapeutic contexts.

The synthesis of this compound represents a significant achievement in organic chemistry. The multi-step process involves careful regioselective functionalization of the thiazolidine ring, followed by introduction of the acetylamide and nitrophenyl groups. Advanced synthetic techniques, such as transition-metal-catalyzed cross-coupling reactions and palladium-mediated transformations, have been employed to achieve high yields and purity. These methodologies not only highlight the synthetic prowess of modern chemistry but also pave the way for scalable production processes.

In addition to its pharmaceutical potential, this compound has implications in materials science and catalysis. The unique electronic properties conferred by the nitro group and the conjugated system make it an interesting candidate for use in organic electronics or as a ligand in catalytic systems. Researchers are exploring its utility as a building block for more complex materials that exhibit novel optical or electronic behaviors.

The study of derivatives of 2-2,4-dioxo-3-(prop-2-en-1-yl)-1,3-thiazolidin-5-yl-N-(4-methyl-2-nitrophenyl)acetamide is also yielding valuable insights into structure-function relationships. By systematically modifying individual functional groups or introducing new ones, scientists can gain a deeper understanding of how different parts of the molecule contribute to its overall properties. This iterative approach is crucial for optimizing both biological activity and physicochemical characteristics.

The integration of experimental data with computational modeling has been particularly effective in elucidating the mechanism of action for this class of compounds. High-resolution spectroscopic techniques combined with X-ray crystallography have provided detailed insights into how these molecules interact with their targets at the molecular level. Such structural information is invaluable for designing next-generation therapeutics with improved efficacy and reduced side effects.

As research continues to evolve, compounds like CAS no. 871323-69-2 will undoubtedly play a pivotal role in advancing our understanding of biological processes and developing innovative solutions to complex medical challenges. The interdisciplinary nature of this work underscores the importance of collaboration between chemists, biologists, and pharmacologists in harnessing the full potential of chemical entities like this one.